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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the predicted and experimentally validated

properties of thiofulminic acid (HSCN) and its isomers: isothiocyanic acid (HNCS),

thiofulminic acid (HCNS), and isothiofulminic acid (HSNC). The data presented herein is

intended to serve as a valuable resource for researchers in the fields of physical chemistry,

astrochemistry, and drug development.

Introduction
Thiofulminic acid and its isomers are molecules of significant interest due to their unique

bonding arrangements and energetic properties. Isothiocyanic acid (HNCS) is the most stable

and well-known of the isomers.[1] The higher energy isomers, including thiofulminic acid
(HSCN), have been the subject of numerous theoretical predictions, with experimental

validation proving more challenging due to their transient nature. This guide summarizes the

key theoretical predictions for these molecules and presents the available experimental data for

comparison.
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Data Presentation: A Comparative Analysis of [H, C,
N, S] Isomers
The following tables present a comparison of theoretical and experimental data for the

geometric parameters, vibrational frequencies, and relative energies of thiofulminic acid and

its isomers. Theoretical values are based on quantum mechanical calculations, providing a

consistent framework for comparison across the isomeric series.

Table 1: Comparison of Theoretical and Experimental Geometries
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Isomer Parameter
Theoretical Value
(B3LYP/aug-cc-
pVTZ)

Experimental Value

Thiofulminic Acid

(HSCN)
r(H-S) 1.34 Å -

r(S-C) 1.69 Å -

r(C-N) 1.17 Å -

∠(HSC) 94.5° -

∠(SCN) 178.9° -

Isothiocyanic Acid

(HNCS)
r(H-N) 1.00 Å 0.993 Å[2]

r(N-C) 1.22 Å 1.207 Å[2]

r(C-S) 1.57 Å 1.5665 Å[2]

∠(HNC) 132.4° 131.7°[2]

∠(NCS) 174.3° 173.8°[2]

Thiofulminic Acid

(HCNS)
r(H-C) 1.07 Å -

r(C-N) 1.17 Å -

r(N-S) 1.83 Å -

∠(HCN) 178.4° -

∠(CNS) 170.8° -

Isothiofulminic Acid

(HSNC)
r(H-S) 1.35 Å -

r(S-N) 1.79 Å -

r(N-C) 1.18 Å -

∠(HSN) 93.8° -
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∠(SNC) 172.1° -

Table 2: Comparison of Theoretical and Experimental Vibrational Frequencies (cm⁻¹)

Isomer Mode Description
Theoretical Value
(B3LYP/aug-cc-
pVTZ)

Experimental Value
(Matrix Isolation)

Thiofulminic Acid

(HSCN)
ν(S-H) stretch 2689 ~2581

ν(C≡N) stretch 2182 2182

δ(HSC) bend 960 960

Isothiocyanic Acid

(HNCS)
ν(N-H) stretch 3530 3530

ν(N=C=S) asym.

stretch
1968 1968

δ(HNC) bend 850 -

Thiofulminic Acid

(HCNS)
ν(C-H) stretch 3305 3302.5[3]

ν(C≡N) stretch 2023 2021.7[3]

δ(HCN) bend 721 720.3[3]

Isothiofulminic Acid

(HSNC)
ν(S-H) stretch 2600 -

ν(N=C) stretch 2100 -

δ(HSN) bend 800 -

Table 3: Relative Energies of Isomers
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Isomer
Theoretical Relative Energy (kcal/mol)
(B3LYP/aug-cc-pVTZ)[4]

Isothiocyanic Acid (HNCS) 0.00

Thiofulminic Acid (HSCN) 11.8

Thiofulminic Acid (HCNS) 34.3

Isothiofulminic Acid (HSNC) 40.3

Experimental Protocols
The experimental validation of the predicted properties of thiofulminic acid and its isomers

has been primarily achieved through matrix isolation infrared spectroscopy. This technique

allows for the trapping and stabilization of these highly reactive species in an inert solid matrix

at cryogenic temperatures, enabling their spectroscopic characterization.

1. Precursor Preparation and Matrix Deposition:

Precursor: Isothiocyanic acid (HNCS) is a common precursor for the generation of HSCN

and HSNC.[5] For HCNS, 1,2,5-thiadiazole can be used.[3]

Matrix Gas: A large excess of an inert gas, typically argon or nitrogen, is used as the matrix

material.

Deposition: A gaseous mixture of the precursor and the matrix gas (e.g., in a ratio of 1:1000)

is slowly deposited onto a cryogenic substrate, such as a CsI window, cooled to

approximately 10-15 K by a closed-cycle helium cryostat.

2. Photolysis:

To generate the less stable isomers, the matrix-isolated precursor is irradiated with ultraviolet

(UV) light.

A medium-pressure mercury lamp is a suitable UV source for the photolysis of HNCS to

produce HSCN and HSNC.[5] For the conversion of 1,2,5-thiadiazole to HCNS, a 254 nm UV

source is effective.[3]
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The duration of photolysis is a critical parameter that is optimized to maximize the yield of

the desired isomer while minimizing its subsequent decomposition.

3. Spectroscopic Analysis:

Fourier Transform Infrared (FTIR) spectroscopy is used to record the vibrational spectra of

the species trapped in the matrix.

Spectra are typically recorded before and after photolysis to identify the newly formed

products.

The assignment of the observed vibrational bands to specific isomers is aided by

comparison with theoretical predictions from quantum chemical calculations and by

performing isotopic substitution experiments (e.g., using deuterated precursors).

Visualizations
The following diagrams illustrate the relationships between the isomers and a general workflow

for their experimental validation.
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Caption: Relative energy diagram of thiofulminic acid and its isomers.
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Caption: Experimental workflow for the validation of thiofulminic acid properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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